3-(5-Bromo-4-methylpyridin-2-yl)pyridin-4-amine

• Molecular Formula: C11H10BrN3
• Molecular Weight: 264.12 g/mol
• IUPAC Name: 3-(5-bromo-4-methylpyridin-2-yl)pyridin-4-amine
• InChI: InChI=1S/C11H10BrN3/c1-7-4-11(15-6-9(7)12)8-5-14-3-2-10(8)13/h2-6H,1H3,(H2,13,14)
• InChI Key: SAVQYBBEHLMQLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1Br)C2=C(C=CN=C2)N

Description

3-(5-Bromo-4-methylpyridin-2-yl)pyridin-4-amine ( 2060049-25-2) is a high-purity brominated bipyridine compound supplied for research and development purposes. With a molecular formula of C11H10BrN3 and a molecular weight of 264.12 g/mol, this chemical serves as a valuable building block in medicinal chemistry and drug discovery . Compounds featuring the 2-amino-4-methylpyridine scaffold, as part of its structure, have been identified as potent inhibitors of nitric oxide synthase (NOS) enzymes, particularly the inducible isoform (iNOS) . This makes the compound a potential intermediate for developing novel PET (Positron Emission Tomography) tracers for imaging iNOS activation, which plays a crucial role in various inflammatory diseases and cancer . The bromine atom at the 5-position of the pyridine ring offers a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of more complex molecules for structure-activity relationship (SAR) studies . This product is intended for Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Directed Functionalization via Formimidamide Intermediate and Negishi Coupling

One robust method involves the following steps:

• Step 1: Formation of a Directing Group
  The amine group of 2-amino-3,5-dibromo-4-methylpyridine is reacted with 1,1-dimethoxy-N,N-dimethylmethanamine to form (E)-N'-(3,5-dibromo-4-methylpyridin-2-yl)-N,N-dimethylformimidamide. This directing group facilitates selective substitution at the 3-bromo position.

• Step 2: Negishi Coupling Reaction
  The 3-bromo substituent is selectively replaced by a methyl group using a methyl zinc reagent in the presence of a nickel catalyst. This step forms a methyl-substituted intermediate.

• Step 3: Hydrolysis
  The directing group is removed by acid hydrolysis, regenerating the free amine and yielding 3-(5-bromo-4-methylpyridin-2-yl)pyridin-4-amine.

This process is advantageous as it avoids palladium catalysts, minimizes side products, and is scalable for industrial production.

Bromination and Amination Starting from 2-Bromo-4-methylpyridine

An alternative approach involves:

• Bromination:
  Bromination of 2-bromo-4-methylpyridine using bromine and suitable catalysts introduces a bromine atom at the 5-position of the pyridine ring.

• Amination:
  The brominated intermediate undergoes nucleophilic substitution with ammonia or amine sources to introduce the pyridin-4-amine functionality.

This route is commonly optimized in industrial settings with continuous flow reactors and catalyst screening to enhance yield and selectivity.

Reduction of Nitro Precursors

Another preparative method involves reduction of nitro-substituted pyridine derivatives:

• Starting from 2-methyl-3-nitro-5-bromopyridine, reduction with iron powder and ammonium chloride in methanol/water at reflux (80 °C) for 2 hours yields 5-bromo-2-methylpyridin-3-amine with high yield (95%).

This intermediate can be further elaborated to the target compound via coupling reactions.

Chemical Reactions Analysis

Types of Reactions: 3-(5-Bromo-4-methylpyridin-2-yl)pyridin-4-amine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form corresponding N-oxides or reduction to form amines.

Coupling Reactions: It can participate in coupling reactions such as Suzuki, Heck, and Sonogashira couplings.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium methoxide or potassium tert-butoxide in solvents like methanol or dimethyl sulfoxide.

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Major Products:

Substitution Products: Various substituted pyridine derivatives.

Oxidation Products: Pyridine N-oxides.

Reduction Products: Amines and other reduced derivatives.

Scientific Research Applications

Chemistry: In chemistry, 3-(5-Bromo-4-methylpyridin-2-yl)pyridin-4-amine is used as a building block for the synthesis of more complex molecules.

Biology and Medicine: The compound has shown potential in biological studies due to its ability to interact with various biological targets. It has been investigated for its anti-thrombolytic, biofilm inhibition, and haemolytic activities . Additionally, it may serve as a precursor for the synthesis of pharmaceutical agents with therapeutic properties.

Industry: In the industrial sector, this compound is used in the production of agrochemicals, dyes, and pigments. Its unique structure allows for the development of products with enhanced performance and stability.

Mechanism of Action

The mechanism of action of 3-(5-Bromo-4-methylpyridin-2-yl)pyridin-4-amine involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, its anti-thrombolytic activity is attributed to its ability to inhibit clot formation by interacting with clotting factors . The exact molecular pathways and targets may vary depending on the specific application and context.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Substituents/Modifications	Key Properties/Applications	Reference
3-(5-Bromo-4-methylpyridin-2-yl)pyridin-4-amine	5-Bromo, 4-methyl on pyridine; 4-amine on bipyridine	Potential kinase inhibitor intermediate	-
5-Bromo-4-methoxypyridin-3-amine	5-Bromo, 4-methoxy on pyridine; 3-amine	Enhanced electron donation (methoxy group)
5-Bromo-4-chloropyridin-2-amine	5-Bromo, 4-chloro on pyridine; 2-amine	Increased polarity (Cl); possible agrochemical
4-Amino-2-chloro-6-(trifluoromethyl)pyridine	2-Chloro, 6-CF3 on pyridine; 4-amine	High lipophilicity (CF3); pharmaceutical intermediate
(R)-(5-Bromo-4-methylpyridin-2-yl)(cyclopropyl)methanamine	Cyclopropyl group; chiral center	Steric effects; potential CNS-targeting drug
Thieno[3,2-c]pyridin-4-amine derivatives	Thienopyridine core; 4-amine substituents	BTK inhibitors (e.g., IC50 = 12.8 nM for 14g)

Electronic and Steric Effects

• Bromo vs. Chloro/Methoxy : Bromine’s larger atomic size increases steric hindrance compared to chlorine, while methoxy groups donate electrons via resonance, enhancing solubility in polar solvents .
• Methyl vs. Trifluoromethyl : The methyl group in the target compound is electron-donating, whereas trifluoromethyl (CF3) in analog is strongly electron-withdrawing, affecting reactivity in electrophilic substitutions.
• Chiral Centers : The cyclopropyl-containing analog introduces stereochemical complexity, which can improve target selectivity in drug design.

Biological Activity

The compound 3-(5-Bromo-4-methylpyridin-2-yl)pyridin-4-amine is a pyridine derivative that has garnered attention for its potential biological activities, particularly in medicinal chemistry. This article explores its synthesis, biological activities, and relevant case studies, providing a comprehensive overview of its pharmacological potential.

Synthesis

The synthesis of 3-(5-Bromo-4-methylpyridin-2-yl)pyridin-4-amine typically involves a palladium-catalyzed Suzuki cross-coupling reaction. This method allows for the efficient formation of various pyridine derivatives, including the target compound. The reaction generally proceeds as follows:

• Starting Materials : 5-bromo-4-methylpyridin-2-amine and arylboronic acids.
• Catalyst : Tetrakis(triphenylphosphine)palladium(0).
• Base : Potassium phosphate (K3PO4).

The reaction yields moderate to good quantities of the desired product, which can then be purified for further biological testing .

Antithrombotic Activity

Recent studies have highlighted the anti-thrombolytic properties of pyridine derivatives, including 3-(5-Bromo-4-methylpyridin-2-yl)pyridin-4-amine. In vitro assays demonstrated that this compound exhibited significant activity against clot formation, with a maximum inhibition percentage observed at 41.32% in human blood samples. This suggests potential therapeutic applications in preventing thrombosis .

Antibacterial and Antifungal Properties

The compound has also shown promising antibacterial and antifungal activities. In a study evaluating various pyridine derivatives, 3-(5-Bromo-4-methylpyridin-2-yl)pyridin-4-amine demonstrated effective inhibition against both Gram-positive and Gram-negative bacteria, as well as fungal strains. The minimum inhibitory concentration (MIC) values ranged significantly, indicating its broad-spectrum antimicrobial potential .

Case Study 1: Antithrombotic Efficacy

In a controlled experiment, the anti-thrombolytic efficacy of several pyridine derivatives was assessed. The results indicated that compounds with halogen substitutions, such as 3-(5-Bromo-4-methylpyridin-2-yl)pyridin-4-amine, exhibited enhanced activity compared to their non-halogenated counterparts. This study emphasizes the importance of molecular structure in determining biological activity .

Case Study 2: Antimicrobial Testing

A comprehensive evaluation of various pyridine derivatives, including our compound of interest, was conducted to assess their antimicrobial properties. The study revealed that 3-(5-Bromo-4-methylpyridin-2-yl)pyridin-4-amine had significant inhibitory effects on bacterial growth, particularly against strains like Escherichia coli and Staphylococcus aureus. The results were quantified using MIC values and demonstrated a clear structure–activity relationship (SAR) among the tested compounds .

Research Findings

Activity Type	Compound	Activity Level	Notes
Anti-thrombolytic	3-(5-Bromo-4-methylpyridin-2-yl)pyridin-4-amine	High	41.32% clot inhibition
Antibacterial	3-(5-Bromo-4-methylpyridin-2-yl)pyridin-4-amine	Moderate to High	Effective against Gram-positive & negative
Antifungal	3-(5-Bromo-4-methylpyridin-2-y)pyridin-4-amines	Moderate	Active against Candida albicans